Cas no 98874-87-4 ((1S,5S,7S)-7-chloro-4-(pentan-3-ylidene)bicyclo[3.2.0]hept-2-en-6-one)

• Product Name: (1S,5S,7S)-7-chloro-4-(pentan-3-ylidene)bicyclo[3.2.0]hept-2-en-6-one
• CAS No: 98874-87-4
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• CID: 1991030
• PubChem ID: 179126
• Update Time: 2025-04-21

(1S,5S,7S)-7-chloro-4-(pentan-3-ylidene)bicyclo[3.2.0]hept-2-en-6-one Chemical and Physical Properties

Names and Identifiers

• (1S,5S,7S)-7-chloro-4-(pentan-3-ylidene)bicyclo[3.2.0]hept-2-en-6-one
• (1S,5S,7S)-7-chloro-4-pentan-3-ylidenebicyclo[3.2.0]hept-2-en-6-one
• DTXSID20243856
• Bicyclo(3.2.0)hept-2-en-6-one, 7-chloro-4-(1-ethylpropylidene)-, (1alpha,5alpha,7beta)-
• 98874-87-4

• Inchi： 1S/C12H15ClO/c1-3-7(4-2)8-5-6-9-10(8)12(14)11(9)13/h5-6,9-11H,3-4H2,1-2H3/t9-,10+,11-/m0/s1
• InChI Key： PIHPYWQMOAQQAE-AXFHLTTASA-N
• SMILES： Cl[C@@H]1C([C@@H]2/C(=C(\CC)/CC)/C=C[C@@H]21)=O

Computed Properties

• Exact Mass: 210.0811428Da
• Monoisotopic Mass: 210.0811428Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų